BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercially Available
Oxcarbazepine-d4 for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxcarbazepine-d4

Cat. No.: B016642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available
Oxcarbazepine-d4, a deuterated analog of the antiepileptic drug Oxcarbazepine. This guide is
intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds in their studies. It covers commercially available sources,
guantitative specifications, and detailed experimental protocols for its use as an internal
standard in analytical methods.

Introduction to Oxcarbazepine and its Deuterated
Analog

Oxcarbazepine is a second-generation antiepileptic drug used in the management of partial-
onset and generalized tonic-clonic seizures. It is a prodrug that is rapidly metabolized to its
active metabolite, 10-monohydroxy derivative (MHD) or licarbazepine. To facilitate
pharmacokinetic, metabolic, and bioequivalence studies, a stable isotope-labeled version,
Oxcarbazepine-d4, is employed. The deuterium labeling provides a distinct mass signature,
making it an ideal internal standard for mass spectrometry-based quantification assays,
ensuring high accuracy and precision.

Commercially Available Sources of Oxcarbazepine-
d4
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Several chemical suppliers offer Oxcarbazepine-d4 for research purposes. The following table
summarizes the key quantitative data available from various commercial vendors. Researchers
are advised to request a certificate of analysis for lot-specific details.

. Molecular . Isotopic
Supplier CAS Number Purity .
Formula Enrichment

d-1: 1%, d-2: 9%,

LGC Standards 1020719-71-4 C15HsDaN202 >95% (HPLC)[1] d-3: 35%, d-4:
55%][1]

Cayman >99% deuterated
) 1134188-71-8 C15HeD4aN202 -

Chemical forms (di-ds)[2]

Veeprho 1134188-71-8 C1sHsDaN202 - -

MedchemExpres

s

TLC

Pharmaceutical 1134188-71-8 C1sHsD4aN202 - -

Standards

Note: Purity and isotopic enrichment data may vary by lot. It is recommended to obtain a lot-
specific certificate of analysis from the supplier.

Mechanism of Action of Oxcarbazepine

The primary mechanism of action of Oxcarbazepine and its active metabolite, MHD, involves
the blockade of voltage-sensitive sodium channels. This action stabilizes hyperexcited neuronal
membranes, leading to the inhibition of repetitive neuronal firing and a reduction in the
propagation of synaptic impulses.
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Mechanism of action of Oxcarbazepine.

Experimental Protocols

Oxcarbazepine-d4 is predominantly used as an internal standard for the quantification of
Oxcarbazepine and its metabolites in biological matrices using liquid chromatography-tandem
mass spectrometry (LC-MS/MS). The following is a representative protocol synthesized from
published methodologies.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting Oxcarbazepine
from plasma or serum samples.

To 100 pL of plasma/serum sample, add a known concentration of Oxcarbazepine-d4
internal standard solution.

e Add 300 pL of cold acetonitrile to precipitate the proteins.
e Vortex the mixture for 1 minute.
¢ Centrifuge the sample at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase for LC-MS/MS analysis.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

The following parameters provide a starting point for method development. Optimization may
be required based on the specific instrumentation used.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 2.5 um patrticle size) is
commonly used.[3]

Mobile Phase: An isocratic elution with a mixture of 0.1% formic acid in water and methanol
(50:50, v/v) is often effective.[3]

Flow Rate: A flow rate of 0.35 mL/min is a typical starting point.[3]

Injection Volume: 2 pL.[3]

Column Temperature: 40 °C.[3]

Mass Spectrometry Conditions:

« lonization Mode: Electrospray lonization (ESI) in positive ion mode.[4]

» Detection Mode: Multiple Reaction Monitoring (MRM).

¢ MRM Transitions:

o Oxcarbazepine: m/z 253.2 - 208.1[3]

o Oxcarbazepine-d4 (Internal Standard): m/z 257.2 - 212.1[3]

o Licarbazepine (MHD): m/z 255.2 - 237.1[3]
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Experimental workflow for Oxcarbazepine analysis.
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Conclusion

Oxcarbazepine-d4 is a critical tool for the accurate and precise quantification of
Oxcarbazepine in various research and clinical settings. This guide provides a summary of
commercially available sources and a foundational experimental protocol to aid researchers in
their study design and execution. For optimal results, it is crucial to obtain lot-specific
information from the supplier and to validate the analytical method according to established
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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